Cas no 2228748-76-1 (4,4-difluoro-1-(trifluoromethyl)cyclohexylmethanamine)

• Product Name: 4,4-difluoro-1-(trifluoromethyl)cyclohexylmethanamine
• CAS No: 2228748-76-1
• MF: C₈H₁₂F₅N
• MW: 217.179599761963
• CID: 5931732
• PubChem ID: 165968313
• Update Time: 2025-10-29

4,4-difluoro-1-(trifluoromethyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(trifluoromethyl)cyclohexylmethanamine
• [4,4-difluoro-1-(trifluoromethyl)cyclohexyl]methanamine
• 2228748-76-1
• EN300-1971199

• Inchi： 1S/C8H12F5N/c9-7(10)3-1-6(5-14,2-4-7)8(11,12)13/h1-5,14H2
• InChI Key： ZRBIFMLNTMNMDN-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(F)(F)F)(CN)CC1)F

Computed Properties

• Exact Mass: 217.08899020g/mol
• Monoisotopic Mass: 217.08899020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 4,4-difluoro-1-(trifluoromethyl)cyclohexylmethanamine

4,4-Difluoro-1-(Trifluoromethyl)cyclohexylmethanamine: A Comprehensive Overview

4,4-Difluoro-1-(trifluoromethyl)cyclohexylmethanamine (CAS No. 2228748-76-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorinated cyclohexyl and trifluoromethyl groups, exhibits a range of interesting properties that make it a promising candidate for various applications in drug development.

The molecular structure of 4,4-difluoro-1-(trifluoromethyl)cyclohexylmethanamine is composed of a cyclohexane ring with two fluorine atoms at the 4-position and a trifluoromethyl group attached to the 1-position. The presence of these fluorine atoms and the trifluoromethyl group imparts significant stability and lipophilicity to the molecule, which are crucial factors in its potential therapeutic applications.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to enhance the pharmacokinetic properties of lead molecules. For instance, the introduction of fluorine atoms can improve metabolic stability, reduce toxicity, and enhance binding affinity to target proteins. In the case of 4,4-difluoro-1-(trifluoromethyl)cyclohexylmethanamine, these properties are particularly advantageous for developing drugs that require high bioavailability and prolonged half-life.

The synthesis of 4,4-difluoro-1-(trifluoromethyl)cyclohexylmethanamine has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of a suitable cyclohexane derivative with a fluorinating agent followed by the introduction of the trifluoromethyl group. These synthetic methods have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

In terms of biological activity, 4,4-difluoro-1-(trifluoromethyl)cyclohexylmethanamine has shown promising results in preliminary studies. It has been evaluated for its potential as an antagonist or modulator of specific receptors and enzymes. For example, one study demonstrated that this compound effectively inhibits a key enzyme involved in inflammatory pathways, suggesting its potential use in treating inflammatory diseases.

Clinical trials are currently underway to assess the safety and efficacy of 4,4-difluoro-1-(trifluoromethyl)cyclohexylmethanamine. Early results indicate that it is well-tolerated by patients and exhibits favorable pharmacokinetic profiles. These findings are encouraging and suggest that further investigation is warranted to explore its full therapeutic potential.

The versatility of 4,4-difluoro-1-(trifluoromethyl)cyclohexylmethanamine extends beyond its use as a standalone therapeutic agent. It can also serve as a valuable building block for the synthesis of more complex molecules with enhanced biological activities. Researchers are actively exploring ways to modify this compound to create derivatives with improved selectivity and potency.

In conclusion, 4,4-difluoro-1-(trifluoromethyl)cyclohexylmethanamine (CAS No. 2228748-76-1) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological properties make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to shed light on its potential applications and contribute to the advancement of therapeutic options for various diseases.